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Compound of Interest

Compound Name: OICR-8268

Cat. No.: B11935679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of OICR-8268's performance against other

known DCAF1 binders. The data presented is based on publicly available experimental results,

offering an objective analysis for researchers engaged in drug discovery and development.

DCAF1 (DDB1 and CUL4 Associated Factor 1) is a substrate receptor for the CRL4 E3

ubiquitin ligase complex, playing a crucial role in proteasomal degradation.[1][2] Its modulation

is a promising therapeutic strategy in various diseases, including cancer. OICR-8268 is a

potent and cell-active small molecule ligand that targets the WDR domain of DCAF1.[2][3] This

document benchmarks its performance against other identified DCAF1 binders.

Quantitative Performance Comparison
The following tables summarize the binding affinities and cellular target engagement of OICR-
8268 and other known DCAF1 binders. The data is compiled from various biophysical and

cellular assays.

Table 1: Biophysical Binding Affinity of DCAF1 Binders
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Compound Assay Binding Affinity (KD)

OICR-8268 SPR 38 nM[3][4]

ITC 278 nM[3]

Z1391232269 SPR 11.5 µM[1][5]

ITC 9 µM[1]

Compound 3d SPR 490 nM[1]

ITC 932 nM[1]

CYCA-117-70 SPR 70 µM[6][7]

DCAF1 Binder 13 SPR <50 nM[8]

Table 2: Cellular Target Engagement of OICR-8268

Compound Assay
Cellular Target
Engagement (EC50)

OICR-8268 CETSA 10 µM[2][3]

Signaling Pathway and Experimental Workflows
To provide a clear understanding of the biological context and the experimental methodologies,

the following diagrams illustrate the DCAF1 signaling pathway and the workflows of the key

assays used in the characterization of these binders.
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Immobilize DCAF1 on Sensor Chip

Inject DCAF1 Binder (Analyte)

Measure Change in Refractive Index

Determine Association/Dissociation Rates (KD)

Load DCAF1 into Sample Cell

Titrate DCAF1 Binder into Sample Cell

Measure Heat Change upon Binding

Determine Binding Affinity (KD) and Thermodynamics

Treat Cells with DCAF1 Binder

Apply Heat Shock

Lyse Cells and Separate Soluble/Aggregated Proteins

Quantify Soluble DCAF1 (e.g., Western Blot)

Determine Thermal Stabilization (EC50)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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